Cas no 2171929-59-0 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid)

1-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a hydroxypiperidine scaffold, offering enhanced conformational flexibility and potential for hydrogen bonding interactions in peptide design. Its Fmoc-protected amine group ensures compatibility with standard solid-phase peptide synthesis protocols, while the carboxylic acid functionality allows for further elongation or modification. The hydroxyl group on the piperidine ring introduces polarity and potential for additional derivatization. This building block is particularly valuable for constructing constrained peptide architectures or introducing hydrophilic motifs in medicinal chemistry and bioconjugation projects. The product is supplied with high purity to meet rigorous research requirements.
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid structure
2171929-59-0 structure
Product Name:1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid
CAS No:2171929-59-0
MF:C26H30N2O6
MW:466.526207447052
CID:6354998
PubChem ID:165513794
Update Time:2025-10-18

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid
    • EN300-1524936
    • 2171929-59-0
    • 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid
    • Inchi: 1S/C26H30N2O6/c29-18-13-17(25(31)32)14-28(15-18)24(30)11-5-6-12-27-26(33)34-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,17-18,23,29H,5-6,11-16H2,(H,27,33)(H,31,32)
    • InChI Key: CFQLXCYOGNLZTF-UHFFFAOYSA-N
    • SMILES: OC1CN(C(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C(=O)O)C1

Computed Properties

  • Exact Mass: 466.21038668g/mol
  • Monoisotopic Mass: 466.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 116Ų

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1524936-1.0g
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid
2171929-59-0
1g
$0.0 2023-06-05
Enamine
EN300-1524936-50mg
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid
2171929-59-0
50mg
$2829.0 2023-09-26
Enamine
EN300-1524936-100mg
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid
2171929-59-0
100mg
$2963.0 2023-09-26
Enamine
EN300-1524936-250mg
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid
2171929-59-0
250mg
$3099.0 2023-09-26
Enamine
EN300-1524936-500mg
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid
2171929-59-0
500mg
$3233.0 2023-09-26
Enamine
EN300-1524936-1000mg
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid
2171929-59-0
1000mg
$3368.0 2023-09-26
Enamine
EN300-1524936-2500mg
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid
2171929-59-0
2500mg
$6602.0 2023-09-26
Enamine
EN300-1524936-5000mg
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid
2171929-59-0
5000mg
$9769.0 2023-09-26
Enamine
EN300-1524936-10000mg
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid
2171929-59-0
10000mg
$14487.0 2023-09-26

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid

Research Brief on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid (CAS: 2171929-59-0)

In recent years, the compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid (CAS: 2171929-59-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The integration of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the hydroxypiperidine moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for novel bioactive compounds.

Recent studies have focused on the synthesis and optimization of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid, leveraging its structural versatility for the development of peptide-based therapeutics. The Fmoc group, a widely used protecting group in peptide chemistry, facilitates the stepwise assembly of peptides while ensuring high yield and purity. The hydroxypiperidine component, on the other hand, introduces conformational flexibility and potential hydrogen-bonding interactions, which are critical for enhancing the binding affinity and selectivity of peptide-based drugs.

One of the key advancements in this area involves the application of this compound in the synthesis of peptidomimetics—molecules designed to mimic the biological activity of natural peptides while offering improved stability and pharmacokinetic properties. Researchers have reported successful incorporation of 2171929-59-0 into peptidomimetic scaffolds, demonstrating its efficacy in modulating protein-protein interactions (PPIs) and enzyme inhibition. These findings highlight its potential as a versatile tool in the design of next-generation therapeutics for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in peptide synthesis, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid has been investigated for its biochemical properties. Studies have shown that the hydroxypiperidine moiety can serve as a pharmacophore, contributing to the compound's ability to interact with biological targets such as G-protein-coupled receptors (GPCRs) and ion channels. This has opened new avenues for the development of small-molecule drugs with enhanced specificity and reduced off-target effects.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as solubility, stability under physiological conditions, and cost-effective synthesis routes need to be addressed to fully realize its potential in clinical settings. Ongoing research aims to optimize the synthetic protocols and explore derivatization strategies to improve the compound's physicochemical properties and therapeutic efficacy.

In conclusion, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid (CAS: 2171929-59-0) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and multifunctional capabilities make it a promising candidate for the development of novel therapeutics and biochemical tools. Future studies will likely focus on expanding its applications, refining synthesis methodologies, and evaluating its performance in preclinical and clinical models.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited